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Compound of Interest

Compound Name: L11204

Cat. No.: B1673685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the currently available data on the use of

L11204 (DL-204-IT) in rodent studies, focusing on dosage, administration, and observed

effects. The information is intended to guide researchers in the design of preclinical studies.

Summary of Quantitative Data
The following tables summarize the reported dosages and effects of L11204 (DL-204-IT) in

rats. To date, no studies detailing the use of this compound in mice have been identified in the

public domain.

Table 1: L11204 (DL-204-IT) Dosage and Administration in Rats
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Parameter Details Reference

Species Rat (Inbred Strains) [1]

Dosage
5 mg/kg and 10 mg/kg body

weight
[1]

Route of Administration

Once daily injection

(Intramuscular or

Subcutaneous suggested for

higher efficacy)

[1][2]

Vehicle

Not specified in the available

literature. A common vehicle

for similar compounds is a

mixture of sterile oil (e.g.,

sesame or corn oil) and a

small percentage of a

solubilizing agent like benzyl

benzoate or ethanol.

Treatment Duration 15 days [1]

Animal Models
Immature (21-day-old) and

sexually mature male rats
[1]

Table 2: Reported Effects of L11204 (DL-204-IT) in Male Rats
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Parameter Observed Effect Reference

Body Weight
No significant effect at 5 mg/kg

and 10 mg/kg doses.
[1]

Organ Weights

- Reduced weights of testes

and accessory reproductive

glands (ventral prostate and

seminal vesicles). - No effect

on testes weight in adult rats at

10 mg/kg.

[1]

Biochemical Markers

- Immature Rats: Increased

DNA concentration, decreased

RNA and protein concentration

in testes and accessory

glands. - Adult Rats:

Decreased RNA and protein

concentration, no change in

DNA concentration in ventral

prostate and seminal vesicles.

- Drastic decrease in

RNA/DNA ratio.

[1]

Metabolism

- Rapidly metabolized. - Oral

administration is significantly

less effective than parenteral

(intramuscular or

subcutaneous) routes due to

rapid biotransformation. -

Seven metabolites have been

identified in the urine of

pregnant rats.

[2]

Experimental Protocols
The following are representative protocols for the administration of L11204 (DL-204-IT) to rats

based on the available literature and general best practices for rodent research.
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Protocol 1: Preparation of L11204 (DL-204-IT) for
Injection
Materials:

L11204 (DL-204-IT) powder

Sterile vehicle (e.g., sesame oil, corn oil)

Sterile glass vials

Vortex mixer

Sterile syringes and needles

Procedure:

Calculate the required amount of L11204 (DL-204-IT) based on the desired concentration

and the total volume needed for the study. For example, to prepare a 5 mg/mL solution,

weigh 50 mg of L11204 (DL-204-IT) for a final volume of 10 mL.

Aseptically transfer the weighed L11204 (DL-204-IT) powder into a sterile glass vial.

Add a small amount of the sterile vehicle to the vial and vortex thoroughly to create a uniform

suspension or solution.

Gradually add the remaining vehicle while continuously vortexing to ensure complete

dissolution or a homogenous suspension.

Store the prepared solution according to the manufacturer's recommendations, protected

from light.

Protocol 2: Administration of L11204 (DL-204-IT) to Rats
Materials:

Prepared L11204 (DL-204-IT) solution
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Appropriately sized sterile syringes and needles (e.g., 25-27 gauge)

Animal scale

70% ethanol for disinfection

Procedure:

Weigh each rat accurately before dosing to calculate the precise volume of the drug solution

to be administered.

Gently restrain the rat. For subcutaneous (SC) injection, lift the loose skin over the

back/scruff. For intramuscular (IM) injection, expose the quadriceps muscle of the hind limb.

Disinfect the injection site with 70% ethanol.

Draw the calculated volume of the L11204 (DL-204-IT) solution into a sterile syringe.

For SC injection: Insert the needle into the tented skin and inject the solution, forming a small

bleb under the skin.

For IM injection: Insert the needle into the muscle and inject the solution slowly.

Return the animal to its cage and monitor for any immediate adverse reactions.

Repeat the procedure daily for the duration of the study (e.g., 15 days)[1].

Signaling Pathway and Experimental Workflow
Proposed Mechanism of Action
The available literature suggests that L11204 (DL-204-IT) exerts its effects by interfering with

androgen signaling. This could occur through the inhibition of androgen biosynthesis or by

acting as an antagonist at the androgen receptor (AR)[1]. The following diagram illustrates the

potential mechanism of action within the context of the androgen signaling pathway.
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Caption: Proposed mechanism of L11204 (DL-204-IT) action on the androgen signaling

pathway.

Experimental Workflow for Evaluating L11204 (DL-204-
IT) in Rodents
The following diagram outlines a typical experimental workflow for assessing the in vivo

efficacy of L11204 (DL-204-IT) in a rodent model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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